Cas no 1660142-41-5 (Mesityl(2,2,2-trifluoroethyl)iodonium trifluoromethanesulfonate)

• Product Name: Mesityl(2,2,2-trifluoroethyl)iodonium trifluoromethanesulfonate
• CAS No: 1660142-41-5
• MF: C₁₂H₁₃F₆IO₃S
• MW: 478.19
• MDL: MFCD32862659
• CID: 5087901
• Update Time: 2025-05-20

Mesityl(2,2,2-trifluoroethyl)iodonium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Mesityl(2,2,2-trifluoroethyl)iodonium trifluoromethanesulfonate
• (2,2,2-Trifluoro-ethyl)-(2,4,6-trimethyl-phenyl)-iodonium triflate

• MDL： MFCD32862659
• Inchi： 1S/C11H13F3I.CHF3O3S/c1-7-4-8(2)10(9(3)5-7)15-6-11(12,13)14;2-1(3,4)8(5,6)7/h4-5H,6H2,1-3H3;(H,5,6,7)/q+1;/p-1
• InChI Key： YDZWSZWUNZWCOK-UHFFFAOYSA-M
• SMILES： C(F)(F)(F)S([O-])(=O)=O.[I+](C1C(=CC(C)=CC=1C)C)CC(F)(F)F

Additional information on Mesityl(2,2,2-trifluoroethyl)iodonium trifluoromethanesulfonate

Mesityl(2,2,2-Trifluoroethyl)Iodonium Trifluoromethanesulfonate: A Comprehensive Overview

Mesityl(2,2,2-trifluoroethyl)iodonium trifluoromethanesulfonate, also known by its CAS number 166014-41-5, is a highly specialized compound with significant applications in modern organic synthesis. This compound has garnered attention in the scientific community due to its unique properties and versatile reactivity. The molecule consists of a mesityl group attached to a 2,2,2-trifluoroethyl iodonium triflate moiety, making it a valuable reagent in various chemical transformations.

The synthesis of Mesityl(2,2,2-trifluoroethyl)iodonium trifluoromethanesulfonate involves a multi-step process that typically begins with the preparation of the mesityl iodide intermediate. This intermediate undergoes further functionalization to introduce the triflate group, resulting in the final product. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for its intended applications.

One of the most notable features of this compound is its ability to act as an electrophilic reagent in nucleophilic substitution reactions. The presence of the triflate group enhances the electrophilicity of the iodine center, making it highly reactive towards nucleophiles such as alcohols, amines, and thiols. This property has been exploited in the development of novel synthetic routes for complex molecules, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of Mesityl(2,2,2-trifluoroethyl)iodonium trifluoromethanesulfonate in asymmetric synthesis. Researchers have demonstrated that this compound can serve as an effective chiral auxiliary in enantioselective reactions. By incorporating this reagent into their workflows, chemists have achieved high enantiomeric excess (ee) in various transformations, underscoring its value in drug discovery and related fields.

In addition to its role as an electrophile, this compound has been investigated for its applications in organocatalysis. The triflate group not only contributes to the electrophilicity but also acts as a leaving group under certain conditions. This dual functionality makes it a versatile tool for designing catalytic cycles that involve both activation and deactivation steps.

The stability and reactivity of Mesityl(2,2,2-trifluoroethyl)iodonium triffluoromethanesulfonate have been extensively studied under various reaction conditions. These studies have revealed that the compound exhibits excellent thermal stability and can be stored for extended periods without significant degradation. Its reactivity is influenced by factors such as solvent polarity and temperature, which can be tuned to achieve desired reaction outcomes.

From an environmental standpoint, the use of this compound has been evaluated for its potential impact on sustainability. Researchers have explored methods to minimize waste generation during its synthesis and application. For instance, solvent-free reaction conditions and recyclable catalysts have been proposed to enhance the eco-friendliness of processes involving this reagent.

In conclusion, Mesityl(2,2,2-trifluoroethyl)iodonium triffluoromethanesulfonate stands out as a valuable compound with diverse applications in organic synthesis. Its unique properties and reactivity continue to drive innovative research across various disciplines. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing chemical science and technology.